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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118 Get Quote

This technical guide provides a detailed overview of the key physical properties of

allyltrimethylsilane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who utilize this versatile organosilicon

compound in their work. This document includes tabulated physical data, comprehensive

experimental protocols for property determination, and a workflow visualization to aid in

experimental planning.

Core Physical Properties of Allyltrimethylsilane
Allyltrimethylsilane, with the chemical formula C6H14Si, is a colorless liquid that serves as a

crucial reagent in organic synthesis.[1] A precise understanding of its physical characteristics is

essential for its proper handling, storage, and application in various chemical reactions. The

key physical properties are summarized in the table below.

Physical Property Value Conditions

Boiling Point 84-88 °C
Standard atmospheric

pressure[1][2][3][4]

Density 0.719 g/mL 25 °C

Molar Mass 114.263 g·mol−1

Appearance Colorless liquid

Refractive Index n20/D 1.407 20 °C
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Experimental Protocols for Physical Property
Determination
Accurate determination of the boiling point and density of chemical compounds like

allyltrimethylsilane is fundamental in a laboratory setting. The following sections detail

standard experimental methodologies for these measurements.

This method is suitable for determining the boiling point of a small sample of liquid.

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer

Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid sample into the test

tube and add a small magnetic stir bar.

Securely clamp the test tube within the heating block or oil bath.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the

liquid.

Activate the magnetic stirrer to ensure gentle and even heating.

Begin heating the apparatus. Observe the liquid for the onset of boiling, characterized by the

formation of bubbles, and the subsequent condensation of the vapor on the cooler, upper

walls of the test tube. This condensation forms a "reflux ring".
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Adjust the position of the thermometer so that its bulb is level with this reflux ring to ensure

an accurate measurement of the vapor temperature.

Once the liquid is gently refluxing, the temperature reading on the thermometer should

stabilize. This stable temperature is the boiling point of the liquid.

Record the temperature. To ensure accuracy, it is advisable to also record the ambient

atmospheric pressure.

Cease heating and allow the apparatus to cool down before disassembly.

The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper

Procedure:

Place a clean, dry measuring cylinder on the electronic balance and tare the balance to zero.

If taring is not possible, record the mass of the empty cylinder.

Carefully transfer a known volume of the liquid, for example, 20 cm³ (20 mL), into the

measuring cylinder.

Record the mass of the measuring cylinder containing the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty measuring cylinder

from the total mass (if not tared).

The density is then calculated using the formula: Density = Mass / Volume.

For improved accuracy, this procedure can be repeated multiple times with different volumes

of the liquid, and the average density can be calculated. Plotting mass versus volume and
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determining the slope of the resulting line can also yield a precise density value.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of a liquid compound such as allyltrimethylsilane.

Physical Property Determination Workflow

Boiling Point Determination

Density Determination

Start: Obtain Liquid Sample

Prepare micro-reflux apparatus

Measure mass of empty container

Heat sample and observe reflux

Record stable vapor temperature

End: Tabulate Physical Properties

Add known volume of liquid

Measure total mass

Calculate density (Mass/Volume)

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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